Cas no 51690-40-5 (3,6-Dihydroxynaphthalene-2,7-disulphonic acid, sodium salt)

• Product Name: 3,6-Dihydroxynaphthalene-2,7-disulphonic acid, sodium salt
• CAS No: 51690-40-5
• MF: C₁₀H₇NaO₈S₂
• MW: 342.27755188942
• CID: 377992
• Update Time: 2023-08-02

3,6-Dihydroxynaphthalene-2,7-disulphonic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3,6-dihydroxy-, sodium salt (1:?)
• 3,6-dihydroxynaphthalene-2,7-disulphonic acid, sodium salt
• sodium 3,6-dihydroxy-7-sulfonaphthalene-2-sulfonate
• 3,6-Dihydroxynaphthalene-2,7-disulphonic acid, sodium salt

• Inchi： 1S/C10H8O8S2.Na/c11-7-1-5-2-8(12)10(20(16,17)18)4-6(5)3-9(7)19(13,14)15;/h1-4,11-12H,(H,13,14,15)(H,16,17,18);/q;+1/p-1
• InChI Key： RBOYAXSCIXMVOY-UHFFFAOYSA-M
• SMILES： S(C1C(=CC2C=C(C(=CC=2C=1)S(=O)(=O)O)O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 563
• Topological Polar Surface Area: 169